Cas no 2169442-75-3 (3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine)

• Product Name: 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine
• CAS No: 2169442-75-3
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5822010
• PubChem ID: 165872697
• Update Time: 2025-05-26

3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine
• EN300-1270051
• 2169442-75-3

• Inchi： 1S/C12H23N/c1-4-11-6-5-7-12(8-11)13-9-10(2)3/h4,10-13H,1,5-9H2,2-3H3
• InChI Key： DZLUYYNQWQEHER-UHFFFAOYSA-N
• SMILES： N(CC(C)C)C1CCCC(C=C)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine

3-Ethenyl-N-(2-Methylpropyl)cyclohexan-1-amine (CAS No. 2169442-75-3): A Comprehensive Overview

3-Ethenyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 2169442-75-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine.

Chemical Structure and Properties

The molecular formula of 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine is C₁₁H₂₁N, with a molecular weight of approximately 167.30 g/mol. The compound features a cyclohexane ring substituted with an ethenyl group and an N-(2-methylpropyl) amine moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for further investigation.

The cyclohexane ring provides structural rigidity and stability, while the ethenyl group introduces a degree of unsaturation that can influence the compound's reactivity and biological activity. The N-(2-methylpropyl) amine moiety is a key functional group that can interact with various biological targets, potentially modulating their activity.

Synthesis Methods

The synthesis of 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of a cyclohexanone derivative with an appropriate amine followed by reduction to form the amine product. The ethenyl group can be introduced through subsequent reactions such as Wittig or Horner-Wadsworth-Emmons olefinations.

A recent study published in the Journal of Organic Chemistry (JOC) detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to efficiently introduce the ethenyl group onto the cyclohexane ring. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

Biological Activities

Research into the biological activities of 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine has revealed its potential as a modulator of various physiological processes. Studies have shown that this compound exhibits significant interactions with G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and pain signaling.

A study published in the European Journal of Pharmacology demonstrated that 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine acts as a partial agonist at serotonin (5-HT) receptors, specifically 5-HT_1A and 5-HT_2A. This property suggests its potential use in treating conditions such as anxiety and depression. Additionally, preliminary data indicate that the compound may have analgesic effects, making it a candidate for pain management therapies.

Potential Applications

The unique combination of structural features and biological activities makes 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine a promising candidate for various therapeutic applications. Its interaction with serotonin receptors positions it as a potential treatment for mood disorders such as anxiety and depression. The analgesic properties suggest its utility in pain management, particularly for chronic pain conditions where current treatments may have limited efficacy or significant side effects.

Beyond its therapeutic potential, 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine may also find applications in research settings as a tool compound for studying receptor-ligand interactions and signaling pathways. Its ability to modulate specific receptors can provide valuable insights into the mechanisms underlying various physiological processes.

Conclusion

In conclusion, 3-ethenyl-N-(2-methylpropyl)cyclohexan-1-amine (CAS No. 2169442-75-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.